Cas no 456-48-4 (3-Fluorobenzaldehyde)

• Product Name: 3-Fluorobenzaldehyde
• CAS No: 456-48-4
• MF: C₇H₅FO
• MW: 124.112405538559
• MDL: MFCD00003348
• CID: 37532
• PubChem ID: 68009
• Update Time: 2025-07-19

3-Fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluorobenzaldehyde
• 3'-FLUORO-BENZALDEHYDE
• M-FLUOROBENZALDEHYDE
• 3-fluoro-benzaldehyd
• Benzaldehyde, 3-fluoro-
• Benzaldehyde, m-fluoro-
• meta-Fluorobenzaldehyde
• Fluorobenzaldehyde2
• Fluorobenzaldehydecolorlessliq
• m-Fluorobenzaldehyde 3-Fluorobenzaldehyde
• 3-Fluorobenzenecarboxaldehyde
• 4-F-benzaldehyde
• Benzaldehyde,3-fluoro
• m-flluorobenzaldehyde
• Benzaldehyde,m-fluoro- (6CI,7CI,8CI)
• 3-Fluorophenylcarboxaldehyde
• NSC 66830
• 3-fluoro-benzaldehyde
• 3-FC6H4CHO
• PIKNVEVCWAAOMJ-UHFFFAOYSA-N
• NSC66830
• 3- Fluorobenzaldehyde
• PubChem3477
• 3-fluoro benzaldehyde
• 3-fluoranylbenzaldehyde
• KSC490M2F
• BENZALDEHYD
• AMY8742
• 3XU6KD28Y5
• F0189
• FT-0615713
• PS-9211
• InChI=1/C7H5FO/c8-7-3-1-2-6(4-7)5-9/h1-5
• NS00044068
• Q18466560
• 3-Fluorobenzaldehyde, 97%
• SCHEMBL24197
• AKOS000119734
• CS-W013534
• F2190-0628
• CHEMBL3884568
• EINECS 207-266-9
• CHEBI:156102
• A826866
• AC-10885
• NSC-66830
• 456-48-4
• DTXSID9060027
• BP-20265
• Z104476574
• MFCD00003348
• EN300-20045
• W-106120
• DTXCID3040439
• STK801410
• 3-Fluorobenzenecarboxaldehyde; 3-Fluorophenylcarboxaldehyde; NSC 66830; m-Fluorobenzaldehyde;
• DB-003386
• 207-266-9

• MDL： MFCD00003348
• Inchi： 1S/C7H5FO/c8-7-3-1-2-6(4-7)5-9/h1-5H
• InChI Key： PIKNVEVCWAAOMJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1
• BRN： 970178

Computed Properties

• Exact Mass: 124.03200
• Monoisotopic Mass: 124.032443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.17 g/mL at 25 °C(lit.)
• Melting Point: 173 C
• Boiling Point: 173°C(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.518(lit.)
• PSA: 17.07000
• LogP: 1.63820
• Sensitiveness: Air Sensitive
• Solubility: Not determined

3-Fluorobenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S37/39-S26
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Fluorobenzaldehyde

Recent Advances in the Application of 3-Fluorobenzaldehyde (CAS: 456-48-4) in Chemical Biology and Pharmaceutical Research

3-Fluorobenzaldehyde (CAS: 456-48-4) is a fluorinated aromatic aldehyde that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, including fluorinated pharmaceuticals and agrochemicals. This research brief highlights the latest advancements in the use of 3-Fluorobenzaldehyde, focusing on its synthetic applications, biological activities, and emerging trends in the field.

One of the most notable developments in the application of 3-Fluorobenzaldehyde is its role in the synthesis of fluorinated heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 3-Fluorobenzaldehyde as a building block for the construction of fluorinated pyrimidines, which exhibit enhanced metabolic stability and binding affinity toward target proteins. The study reported a novel one-pot synthesis method that achieved high yields (up to 85%) and excellent regioselectivity, paving the way for scalable production of fluorinated drug candidates.

In addition to its synthetic utility, 3-Fluorobenzaldehyde has been investigated for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) revealed that derivatives of 3-Fluorobenzaldehyde exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways. The study identified a lead compound with an IC₅₀ value of 12 nM, highlighting the potential of 3-Fluorobenzaldehyde-derived scaffolds in the development of anti-inflammatory therapeutics.

Another emerging area of research involves the use of 3-Fluorobenzaldehyde in bioconjugation strategies. A 2024 Chemical Communications paper described its application in the site-specific modification of proteins, enabling the introduction of fluorine atoms into biomolecules for ¹⁹F NMR studies. This approach provides a valuable tool for probing protein-ligand interactions and dynamics, with implications for structure-based drug design.

The pharmaceutical industry has also shown increasing interest in 3-Fluorobenzaldehyde as a precursor for PET (positron emission tomography) tracer development. A collaborative study between academic and industrial researchers (2023) reported the successful incorporation of ¹⁸F-labeled 3-Fluorobenzaldehyde into small-molecule probes for imaging neurodegenerative diseases. The resulting tracers demonstrated excellent blood-brain barrier penetration and target specificity in preclinical models.

From a safety and regulatory perspective, recent toxicological assessments of 3-Fluorobenzaldehyde have provided valuable data for its handling and use in research settings. A 2024 Regulatory Toxicology and Pharmacology review concluded that while the compound requires proper ventilation and personal protective equipment, it presents a manageable risk profile when handled according to established safety protocols.

Looking forward, the unique properties of 3-Fluorobenzaldehyde continue to inspire innovative applications across multiple domains of chemical biology. Its combination of synthetic accessibility, fluorine-specific effects, and compatibility with diverse reaction conditions positions it as a valuable tool for medicinal chemists and chemical biologists alike. Future research directions may explore its use in targeted drug delivery systems and as a scaffold for covalent inhibitor design.